Cas no 51219-19-3 (Boc-Arg(Z)2-OH)

Boc-Arg(Z)2-OH is a protected derivative of L-arginine, featuring Boc (tert-butoxycarbonyl) and Z (benzyloxycarbonyl) protecting groups on the alpha-amino and side-chain guanidino functionalities, respectively. This compound is widely utilized in peptide synthesis, where selective protection is critical to prevent unwanted side reactions. The Boc group offers stability under basic conditions and can be selectively removed under acidic conditions, while the Z group provides orthogonal protection for the guanidine moiety. Its high purity and well-defined protection strategy make it a reliable building block for constructing complex peptides, particularly in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications. The compound is characterized by consistent quality and compatibility with standard coupling reagents.
Boc-Arg(Z)2-OH structure
Boc-Arg(Z)2-OH structure
Product name:Boc-Arg(Z)2-OH
CAS No:51219-19-3
MF:C27H34N4O8
MW:542.580867290497
MDL:MFCD24369610
CID:366651
PubChem ID:57647371

Boc-Arg(Z)2-OH Chemical and Physical Properties

Names and Identifiers

    • (S)-5-(1,3-Bis((benzyloxy)carbonyl)guanidino)-2-((tert-butoxycarbonyl)amino)pentanoic acid
    • N-α-Boc-N-ω-,N-ω′-di-Z-L-arginine
    • 11-Oxa-2,4,9-triazatridecanoicacid, 8-carboxy-3-imino-12,12-dimethyl-10-oxo-4-[(phenylmethoxy)carbonyl]-,1,3-bis(phenylmethyl
    • Boc-Arg(Z)?-OH
    • Boc-Arg(Z)2-OH
    • Nα-Boc-Nω,Nω'-bis-Z-L-arginine
    • N-α-Boc-N-ω-,N-ω'-di-Z-L-arginine
    • Boc-Arg(Cbz)2-OH
    • BOC-ARG(DI-Z)-OH
    • BOC-ARGININE(Z)2-OH
    • Boc-L-Arg(Cbz)2-OH
    • BOC-L-ARG(Z2)-OH
    • BOC-L-DIBENZYLOXYCARBONYL ARGININE
    • N,N-Bis-(benzyloxycarbonyl)-N-tert-butoxycarbonyl-L-arginine
    • N2-BOC-N6,8-di-Z-arginine
    • N-.ALPHA.-BOC-N-.OMEGA.-,N-.OMEGA.''-DI-CBZ-L-ARGININE
    • Boc-Arg(Z)2-OH >=98.0% (TLC)
    • Nα-Boc-Nω,Nω'-bis-Z-L-arginine≥ 98% (HPLC)
    • Boc-Arg(di-Z)-OH Novabiochem
    • BOC-N-OMEGA,N-OMEGA'-BIS-Z-L-ARGININE
    • MDL: MFCD24369610
    • Inchi: 1S/C27H34N4O8/c1-27(2,3)39-26(36)29-21(22(32)33)15-10-16-28-23(30-24(34)37-17-19-11-6-4-7-12-19)31-25(35)38-18-20-13-8-5-9-14-20/h4-9,11-14,21H,10,15-18H2,1-3H3,(H,29,36)(H,32,33)(H2,28,30,31,34,35)/t21-/m0/s1
    • InChI Key: ZWRJPLNCTNRXPE-NRFANRHFSA-N
    • SMILES: C(/NCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(=N/C(=O)OCC1=CC=CC=C1)\NC(=O)OCC1C=CC=CC=1
    • BRN: 4914609

Computed Properties

  • Exact Mass: 542.23800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 15
  • Complexity: 845
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Tautomer Count: 6
  • Surface Charge: 0

Experimental Properties

  • Color/Form: White powder
  • Density: 1.2±0.1 g/cm3
  • Melting Point: ~140 °C (dec.)
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.566
  • Solubility: 可溶于氯仿(少量)、DMSO(轻微)、甲醇(轻微、加热)
  • PSA: 167.35000
  • LogP: 5.12600
  • Optical Activity: [α]20/D +2.5±0.5°, c = 1% in methanol
  • Solubility: Not available
  • pka: 3.96±0.21(Predicted)

Boc-Arg(Z)2-OH Security Information

Boc-Arg(Z)2-OH Customs Data

  • HS CODE:2925 29 00

Boc-Arg(Z)2-OH Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R030733-2.5g
Boc-Arg(Z)2-OH
51219-19-3 97%
2.5g
¥953 2024-05-23
Chemenu
CM193754-25g
Boc-Arg(Z)2-OH
51219-19-3 95%
25g
$404 2023-02-18
abcr
AB314241-25 g
Boc-arg(z)2-OH, 95%; .
51219-19-3 95%
25g
€1246.40 2023-04-26
AAPPTec
ABR121-5g
Boc-Arg(Z)2-OH
51219-19-3
5g
$120.00 2024-07-20
Ambeed
A111047-1g
Boc-Arg(Z)2-OH
51219-19-3 97%
1g
$24.0 2025-02-21
abcr
AB314241-1 g
Boc-arg(z)2-OH, 95%; .
51219-19-3 95%
1g
€133.40 2023-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N135846-1g
Boc-Arg(Z)2-OH
51219-19-3 ≥98.0%
1g
¥245.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N135846-25g
Boc-Arg(Z)2-OH
51219-19-3 ≥98.0%
25g
¥2082.90 2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R030733-250mg
Boc-Arg(Z)2-OH
51219-19-3 97%
250mg
¥82 2024-05-23
Chemenu
CM193754-10g
Boc-Arg(Z)2-OH
51219-19-3 95%
10g
$215 2022-09-29

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Amadis Chemical Company Limited
(CAS:51219-19-3)Boc-Arg(Z)2-OH
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Purity:99%
Quantity:25g
Price ($):315.0